Cas no 338411-54-4 (2-(2-Chloropyridin-3-yl)-1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazole)

• Product Name: 2-(2-Chloropyridin-3-yl)-1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazole
• CAS No: 338411-54-4
• MF: C₂₀H₁₆ClN₃
• MW: 333.814143180847
• CID: 5691466
• PubChem ID: 1474284
• Update Time: 2023-10-31

2-(2-Chloropyridin-3-yl)-1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 338411-54-4
• 3J-594S
• AKOS005088124
• 2-(2-chloropyridin-3-yl)-1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazole
• 2-(2-chloro-3-pyridinyl)-1-(2-methylbenzyl)-1H-1,3-benzimidazole
• 2-(2-chloropyridin-3-yl)-1-[(2-methylphenyl)methyl]benzimidazole
• 2-(2-chloropyridin-3-yl)-1-(2-methylbenzyl)-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-(2-chloro-3-pyridinyl)-1-[(2-methylphenyl)methyl]-
• 2-(2-Chloropyridin-3-yl)-1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazole

• Inchi： 1S/C20H16ClN3/c1-14-7-2-3-8-15(14)13-24-18-11-5-4-10-17(18)23-20(24)16-9-6-12-22-19(16)21/h2-12H,13H2,1H3
• InChI Key： LAKWOSQVKMUBSQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1=NC2C=CC=CC=2N1CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 333.1032752g/mol
• Monoisotopic Mass: 333.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 554.7±60.0 °C(Predicted)
• pka: 2.96±0.10(Predicted)